Cas no 134717-73-0 (2-5-(thiophen-3-yl)-1H-1,2,3,4-tetrazol-1-ylacetic acid)

• Product Name: 2-5-(thiophen-3-yl)-1H-1,2,3,4-tetrazol-1-ylacetic acid
• CAS No: 134717-73-0
• MF: C₇H₆N₄O₂S
• MW: 210.213139057159
• CID: 156644
• Update Time: 2025-08-05

2-5-(thiophen-3-yl)-1H-1,2,3,4-tetrazol-1-ylacetic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Tetrazole-1-aceticacid, 5-(3-thienyl)-
• (5-(3-thienyl)tetrazol-1-yl)acetic acid
• 2-(5-thiophen-3-yltetrazol-1-yl)acetic acid
• (5-thiophen-3-yl-1H-tetrazol-1-yl)acetic acid
• 5-(3-Thienyl)-1H-tetrazole-1-acetic acid
• 5-(3-Thienyl)tetrazol-1-ylacetic acid
• 2-5-(thiophen-3-yl)-1H-1,2,3,4-tetrazol-1-ylacetic acid

• Inchi： 1S/C7H6N4O2S/c12-6(13)3-11-7(8-9-10-11)5-1-2-14-4-5/h1-2,4H,3H2,(H,12,13)
• InChI Key： DDVAZOPRCKAYOV-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C1=NN=NN1CC(=O)O

Additional information on 2-5-(thiophen-3-yl)-1H-1,2,3,4-tetrazol-1-ylacetic acid

Recent Advances in the Study of 2-5-(thiophen-3-yl)-1H-1,2,3,4-tetrazol-1-ylacetic acid (CAS: 134717-73-0)

In recent years, the compound 2-5-(thiophen-3-yl)-1H-1,2,3,4-tetrazol-1-ylacetic acid (CAS: 134717-73-0) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique tetrazole and thiophene moieties, has shown promising potential in various therapeutic applications. The latest studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development.

One of the key areas of research has been the optimization of synthetic routes for 2-5-(thiophen-3-yl)-1H-1,2,3,4-tetrazol-1-ylacetic acid. Recent publications have highlighted novel methodologies that improve yield and purity, making the compound more accessible for further studies. For instance, a 2023 study demonstrated a one-pot synthesis approach that significantly reduces reaction time and byproduct formation, enhancing the scalability of the process.

Pharmacological evaluations have revealed that this compound exhibits potent anti-inflammatory and antimicrobial activities. In vitro and in vivo studies have shown that it effectively inhibits key inflammatory mediators such as COX-2 and TNF-α, suggesting its potential as a lead compound for developing new anti-inflammatory drugs. Additionally, its antimicrobial activity against a range of Gram-positive and Gram-negative bacteria has been documented, with minimal cytotoxicity to mammalian cells.

Mechanistic studies have further elucidated the molecular interactions of 2-5-(thiophen-3-yl)-1H-1,2,3,4-tetrazol-1-ylacetic acid with biological targets. X-ray crystallography and molecular docking simulations have identified specific binding sites on enzymes involved in inflammatory pathways, providing a structural basis for its bioactivity. These findings are instrumental in designing derivatives with enhanced potency and selectivity.

Despite these advancements, challenges remain in the clinical translation of this compound. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further research. Current efforts are focused on structural modifications and formulation strategies to overcome these limitations.

In conclusion, 2-5-(thiophen-3-yl)-1H-1,2,3,4-tetrazol-1-ylacetic acid represents a promising candidate for therapeutic development. Its multifaceted pharmacological profile and well-characterized mechanism of action make it a valuable subject of ongoing research. Future studies should aim to explore its full therapeutic potential and address the remaining challenges to bring this compound closer to clinical application.